ML345
ML345
Insulin-degrading enzyme (IDE) is a thiol-sensitive zinc-metallopeptidase that acts as the major insulin-degrading protease in vivo, mediating the termination of insulin signaling. In addition to regulating insulin action in diabetes pathogenesis, IDE plays a role in Varicella-Zoster virus infection and degradation of amyloid-β, a peptide implicated in Alzheimer’s disease. ML-345 is a small molecule inhibitor that selectively targets cysteine It demonstrates 10-fold selectivity for IDE over a panel of enzymes with reactive cysteine residues.
Brand Name:
Vulcanchem
CAS No.:
1632125-79-1
VCID:
VC0057279
InChI:
InChI=1S/C21H22FN3O5S2/c22-15-1-4-20-17(13-15)21(26)25(31-20)19-14-16(32(27,28)24-7-11-30-12-8-24)2-3-18(19)23-5-9-29-10-6-23/h1-4,13-14H,5-12H2
SMILES:
C1COCCN1C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)N4C(=O)C5=C(S4)C=CC(=C5)F
Molecular Formula:
C21H22FN3O5S2
Molecular Weight:
479.541
ML345
CAS No.: 1632125-79-1
Reference Standards
VCID: VC0057279
Molecular Formula: C21H22FN3O5S2
Molecular Weight: 479.541
| CAS No. | 1632125-79-1 |
|---|---|
| Product Name | ML345 |
| Molecular Formula | C21H22FN3O5S2 |
| Molecular Weight | 479.541 |
| IUPAC Name | 5-fluoro-2-(2-morpholin-4-yl-5-morpholin-4-ylsulfonylphenyl)-1,2-benzothiazol-3-one |
| Standard InChI | InChI=1S/C21H22FN3O5S2/c22-15-1-4-20-17(13-15)21(26)25(31-20)19-14-16(32(27,28)24-7-11-30-12-8-24)2-3-18(19)23-5-9-29-10-6-23/h1-4,13-14H,5-12H2 |
| Standard InChIKey | FVKOFZKSMMIUTL-UHFFFAOYSA-N |
| SMILES | C1COCCN1C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)N4C(=O)C5=C(S4)C=CC(=C5)F |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Insulin-degrading enzyme (IDE) is a thiol-sensitive zinc-metallopeptidase that acts as the major insulin-degrading protease in vivo, mediating the termination of insulin signaling. In addition to regulating insulin action in diabetes pathogenesis, IDE plays a role in Varicella-Zoster virus infection and degradation of amyloid-β, a peptide implicated in Alzheimer’s disease. ML-345 is a small molecule inhibitor that selectively targets cysteine It demonstrates 10-fold selectivity for IDE over a panel of enzymes with reactive cysteine residues. |
| Synonyms | ML-345; 5-Fluoro-2-[2-(4-morpholinyl)-5-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3(2H)-one; 5-Fluoro-2-(2-morpholino-5-(morpholinosulfonyl)phenyl)benzo[d]isothiazol-3(2H)-one |
| PubChem Compound | 57390068 |
| Last Modified | Nov 11 2021 |
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